Cas no 2006277-17-2 (2-Fluoro-6-methoxy-3-(methylsulfonyl)benzoicAcid)

• Product Name: 2-Fluoro-6-methoxy-3-(methylsulfonyl)benzoicAcid
• CAS No: 2006277-17-2
• MF: C₉H₉FO₅S
• MW: 248.228165388107
• MDL: MFCD29049241
• CID: 4633985
• Update Time: 2025-10-31

2-Fluoro-6-methoxy-3-(methylsulfonyl)benzoicAcid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-6-methoxy-3-(methylsulfonyl)benzoic Acid
• Benzoic acid, 2-fluoro-6-methoxy-3-(methylsulfonyl)-
• 2-Fluoro-6-methoxy-3-(methylsulfonyl)benzoicAcid

• MDL： MFCD29049241
• Inchi： 1S/C9H9FO5S/c1-15-5-3-4-6(16(2,13)14)8(10)7(5)9(11)12/h3-4H,1-2H3,(H,11,12)
• InChI Key： IFDSIJITJRAVKV-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=C(OC)C=CC(S(C)(=O)=O)=C1F

Additional information on 2-Fluoro-6-methoxy-3-(methylsulfonyl)benzoicAcid

Introduction to 2-Fluoro-6-methoxy-3-(methylsulfonyl)benzoic Acid (CAS No. 2006277-17-2)

2-Fluoro-6-methoxy-3-(methylsulfonyl)benzoic acid (CAS No. 2006277-17-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorine atom, a methoxy group, and a methylsulfonyl moiety, which collectively contribute to its diverse biological activities and potential therapeutic applications.

The chemical structure of 2-Fluoro-6-methoxy-3-(methylsulfonyl)benzoic acid is defined by the presence of a benzene ring substituted with a fluorine atom at the 2-position, a methoxy group at the 6-position, and a methylsulfonyl group at the 3-position. These functional groups endow the molecule with specific physicochemical properties that are crucial for its biological interactions and pharmacological effects.

Recent studies have highlighted the potential of 2-Fluoro-6-methoxy-3-(methylsulfonyl)benzoic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent anti-inflammatory and analgesic properties. The anti-inflammatory activity is attributed to its ability to inhibit key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its anti-inflammatory effects, 2-Fluoro-6-methoxy-3-(methylsulfonyl)benzoic acid has shown promise in the treatment of neurodegenerative diseases. Studies have indicated that this compound can modulate microglial activation and reduce oxidative stress, which are critical factors in the pathogenesis of conditions such as Alzheimer's disease and Parkinson's disease. These findings suggest that 2-Fluoro-6-methoxy-3-(methylsulfonyl)benzoic acid may serve as a lead compound for the development of novel neuroprotective agents.

The pharmacokinetic profile of 2-Fluoro-6-methoxy-3-(methylsulfonyl)benzoic acid has also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it suitable for both oral and parenteral administration. The compound's high lipophilicity facilitates its penetration across biological membranes, while its metabolic stability ensures sustained therapeutic effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Fluoro-6-methoxy-3-(methylsulfonyl)benzoic acid in various indications. Preliminary results from phase I trials have demonstrated that the compound is well-tolerated with no significant adverse effects observed at therapeutic doses. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

The synthetic route for preparing 2-Fluoro-6-methoxy-3-(methylsulfonyl)benzoic acid has been optimized to ensure high yield and purity. Common synthetic methods involve multi-step reactions starting from readily available starting materials such as fluoroanisole and methyl sulfoxide. The final step typically involves carboxylation to introduce the carboxylic acid functionality.

In conclusion, 2-Fluoro-6-methoxy-3-(methylsulfonyl)benzoic acid (CAS No. 2006277-17-2) represents a promising candidate for further development in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive target for the discovery of new therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full potential in treating various diseases and improving patient outcomes.